Cas no 2638536-94-2 (3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine)

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine is a boronic ester derivative of pyrazolo[1,5-c]pyrimidine, commonly utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage, while the pyrazolo[1,5-c]pyrimidine scaffold offers a rigid heterocyclic framework for constructing pharmacologically active compounds or functional materials. This compound is particularly valuable in medicinal chemistry for the synthesis of bioactive molecules due to its efficient reactivity with aryl halides under mild conditions. The electron-rich boronate group ensures high selectivity in coupling reactions, making it a preferred choice for constructing complex molecular architectures in drug discovery and materials science applications.

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine structure

2638536-94-2 structure

Product Name:3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine

CAS No:2638536-94-2

MF:C₁₂H₁₆BN₃O₂

MW:245.085342407227

CID:5446421

Update Time:2026-03-10

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrazolo[1,5-c]pyrimidine, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine
- Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-7-15-16-8-14-6-5-10(9)16/h5-8H,1-4H3
- InChI Key： LUEKMEYRAFFOLG-UHFFFAOYSA-N
- SMILES： C1=NC=CC2=C(B3OC(C)(C)C(C)(C)O3)C=NN12

3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-100MG	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	100mg	¥2475.00	2023-04-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-250MG	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	250mg	¥3960.00	2023-04-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-500MG	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	500mg	¥6600.00	2023-04-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-1G	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	1g	¥9900.00	2023-04-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-5G	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	5g	¥29700.00	2023-04-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-100mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	100mg	￥2473.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-250mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	250mg	￥3957.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-500mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	500mg	￥6595.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-1g	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	1g	￥9892.0	2024-04-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBX2016-100.0mg	3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-c]pyrimidine	2638536-94-2	95%	100.0mg	￥2473.0000	2025-04-11